Cas no 1178899-92-7 ((2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid)

• Product Name: (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid
• CAS No: 1178899-92-7
• MF: C₁₁H₂₀N₄O₄
• MW: 272.300902366638
• MDL: MFCD22989455
• CID: 2163418
• Update Time: 2025-11-03

(2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• N3-d-lys(boc)-oh
• (R)-2-Azido-6-[(t-butyloxycarbonyl)amino]hexanoic acid
• (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid

• MDL： MFCD22989455
• Inchi： 1S/C11H20N4O4/c1-11(2,3)19-10(18)13-7-5-4-6-8(9(16)17)14-15-12/h8H,4-7H2,1-3H3,(H,13,18)(H,16,17)/t8-/m1/s1
• InChI Key： KROYNWSGVIHIMN-MRVPVSSYSA-N
• SMILES： O(C(NCCCC[C@H](C(=O)O)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 358
• Topological Polar Surface Area: 90

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid

Recent Advances in the Application of (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid (CAS: 1178899-92-7) in Chemical Biology and Drug Discovery

The compound (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid (CAS: 1178899-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral azido acid derivative serves as a versatile building block for the synthesis of peptidomimetics, bioactive probes, and drug candidates. Its unique structural features, including the azido group and Boc-protected amino functionality, enable efficient conjugation strategies via click chemistry and other bioorthogonal reactions. Recent studies have highlighted its potential in targeted drug delivery systems and as a key intermediate in the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs). Researchers utilized the azido functionality to conjugate E3 ligase ligands with target protein binders, creating bifunctional molecules capable of inducing targeted protein degradation. The Boc-protected amino group allowed for controlled deprotection and subsequent coupling with various pharmacophores, showcasing the compound's flexibility in medicinal chemistry applications.

In the realm of bioconjugation, a recent Nature Communications paper (2024) reported the development of a novel antibody-drug conjugate (ADC) platform using 1178899-92-7 as a linker component. The researchers exploited the compound's orthogonal reactivity to achieve site-specific conjugation of cytotoxic payloads to monoclonal antibodies, resulting in ADCs with improved homogeneity and therapeutic index. This approach addresses one of the major challenges in ADC development - the heterogeneity of conventional conjugation methods.

Structural activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2023) have revealed that modifications at the 6-position of this scaffold significantly influence cellular permeability and target engagement. The Boc-protecting group was found to provide optimal balance between stability during synthesis and ease of removal under mild acidic conditions, making it particularly valuable for combinatorial chemistry approaches.

Emerging applications in chemical biology include its use as a metabolic labeling reagent for proteomic studies. A 2024 ACS Chemical Biology report described the incorporation of this azido acid into cellular proteins through engineered aminoacyl-tRNA synthetase systems, enabling subsequent visualization and pull-down experiments via click chemistry with alkyne-modified probes. This technique provides powerful tools for studying protein-protein interactions and cellular localization in live cells.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability and safety profile of 1178899-92-7 production. A Green Chemistry publication (2023) detailed a novel continuous process that minimizes the risks associated with azide handling while achieving excellent enantiomeric purity (>99% ee) through enzymatic resolution. This development is particularly important as the compound gains traction in preclinical and early clinical development programs.

Looking forward, the unique properties of (2R)-2-Azido-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid position it as a critical tool in the development of next-generation biotherapeutics. Ongoing research is exploring its application in targeted protein degradation, covalent inhibitor design, and the development of novel bioconjugation platforms. As synthetic methodologies continue to evolve and our understanding of its structure-activity relationships deepens, this compound is likely to play an increasingly important role in bridging chemical and biological space in drug discovery.